Cas no 89693-89-0 (2-Pyridinecarboxylicacid, 4-amino-6-methyl-)

• Product Name: 2-Pyridinecarboxylicacid, 4-amino-6-methyl-
• CAS No: 89693-89-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 712230
• PubChem ID: 45082037
• Update Time: 2025-06-12

2-Pyridinecarboxylicacid, 4-amino-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 4-amino-6-methyl-
• 4-amino-6-methylpyridine-2-carboxylic acid
• Picolinic acid, 4-amino-6-methyl- (7CI)
• 4-Amino-6-methylpicolinic acid
• 4-AMINO-6-METHYL-PICOLINIC ACID
• 4-Amino-6-methylpicolinicacid
• AB66550
• DTXSID50665047
• 89693-89-0

• MDL： MFCD13174779
• Inchi： 1S/C7H8N2O2/c1-4-2-5(8)3-6(9-4)7(10)11/h2-3H,1H3,(H2,8,9)(H,10,11)
• InChI Key： CPDXMXLLSHCCFO-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC(C)=N1)N)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Pyridinecarboxylicacid, 4-amino-6-methyl-

2-Pyridinecarboxylic acid, 4-amino-6-methyl- (CAS No. 89693-89-0): A Key Intermediate in Modern Pharmaceutical Research

2-Pyridinecarboxylic acid, 4-amino-6-methyl-, identified by its unique CAS No. 89693-89-0, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, featuring a pyridine core with substituents at the 4-amino and 6-methyl positions, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its structural features make it particularly valuable for the development of drugs targeting neurological disorders, infectious diseases, and inflammatory conditions.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically relevant compounds. The presence of both an amino group and a methyl group on the pyridine ring enhances the compound's reactivity and functionality, allowing for further derivatization into more complex structures. This flexibility has made 2-Pyridinecarboxylic acid, 4-amino-6-methyl- a preferred building block for chemists working on drug discovery programs.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The CAS No. 89693-89-0 compound has emerged as a key player in this effort, particularly in the synthesis of small-molecule inhibitors that modulate enzyme activity. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes involved in cancer progression. These inhibitors often exhibit high selectivity and binding affinity, making them promising candidates for clinical development.

One of the most compelling aspects of 2-Pyridinecarboxylic acid, 4-amino-6-methyl- is its role in the development of treatments for neurological disorders. Pyridine derivatives have shown potential in modulating neurotransmitter systems, particularly those associated with conditions such as Alzheimer's disease and Parkinson's disease. Researchers have leveraged the compound's structural framework to design molecules that can cross the blood-brain barrier and interact with specific neural receptors. Preliminary studies suggest that derivatives of this compound may enhance cognitive function and mitigate neurodegenerative symptoms.

The pharmaceutical industry has also explored the use of 2-Pyridinecarboxylic acid, 4-amino-6-methyl- in combating infectious diseases. The growing threat of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. Pyridine-based compounds have demonstrated broad-spectrum activity against various pathogens, including Gram-positive and Gram-negative bacteria. The amino and methyl substituents contribute to the compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This has opened up new avenues for developing next-generation antibiotics.

Moreover, the compound's significance extends to anti-inflammatory applications. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. Researchers have found that pyridine derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The structural versatility of 2-Pyridinecarboxylic acid, 4-amino-6-methyl- allows for fine-tuning its pharmacological properties to achieve optimal anti-inflammatory effects while minimizing off-target interactions.

The synthetic methodologies employed in producing CAS No. 89693-89-0 are another area of active investigation. Modern synthetic strategies aim to improve yield, purity, and scalability while reducing environmental impact. Advances in catalytic processes and green chemistry principles have enabled more efficient production routes for this intermediate. These innovations not only enhance cost-effectiveness but also align with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion, 2-Pyridinecarboxylic acid, 4-amino-6-methyl- (CAS No. 89693-89-0) represents a cornerstone in contemporary pharmaceutical research. Its unique structural attributes make it an invaluable intermediate for synthesizing novel therapeutic agents targeting diverse diseases. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an even greater role in shaping the future of medicine.